methyl 1-[4-(2,4-dichlorophenoxy)butanoyl]-4-piperidinecarboxylate

• IUPAC Name: methyl 1-[4-(2,4-dichlorophenoxy)butanoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C17H21Cl2NO4/c1-23-17(22)12-6-8-20(9-7-12)16(21)3-2-10-24-15-5-4-13(18)11-14(15)19/h4-5,11-12H,2-3,6-10H2,1H3
• InChI Key: IVDPZKLNUHYHNV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCN(CC1)C(=O)CCCOC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C17H21Cl2NO4
• Molecular Weight: 374.3 g/mol

Description

Methyl 1-[4-(2,4-dichlorophenoxy)butanoyl]-4-piperidinecarboxylate, also known as SR9011, is a synthetic compound that belongs to the class of Rev-Erb agonists. It has gained significant attention in the scientific community due to its potential therapeutic applications in various areas, including metabolic disorders, neurodegenerative diseases, and cancer.

Mechanism of Action

Methyl 1-[4-(2,4-dichlorophenoxy)butanoyl]-4-piperidinecarboxylate works by binding to the Rev-Erbα protein, which is a transcription factor that regulates the expression of genes involved in metabolism, circadian rhythm, and inflammation. By activating Rev-Erbα, methyl 1-[4-(2,4-dichlorophenoxy)butanoyl]-4-piperidinecarboxylate can modulate the expression of these genes, leading to various physiological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of methyl 1-[4-(2,4-dichlorophenoxy)butanoyl]-4-piperidinecarboxylate are diverse and depend on the specific context of its use. In metabolic disorders, it can improve glucose and lipid metabolism by increasing insulin sensitivity, enhancing mitochondrial function, and reducing inflammation. In neurodegenerative diseases, it can protect neurons from oxidative stress and inflammation, and improve cognitive function. In cancer, it can inhibit tumor growth by inducing apoptosis and enhancing the efficacy of chemotherapy.

Advantages and Limitations for Lab Experiments

Methyl 1-[4-(2,4-dichlorophenoxy)butanoyl]-4-piperidinecarboxylate has several advantages for lab experiments, including its high potency and specificity, which allows for precise modulation of Rev-Erbα activity. However, its synthetic nature and limited availability can be a limitation for some experiments, and its potential toxicity and off-target effects should be carefully considered.

Future Directions

There are several future directions for research on methyl 1-[4-(2,4-dichlorophenoxy)butanoyl]-4-piperidinecarboxylate, including its potential therapeutic applications in other areas, such as cardiovascular diseases, autoimmune disorders, and aging. Additionally, further studies are needed to elucidate its mechanism of action, optimize its pharmacokinetic properties, and develop more potent and selective analogs.

Scientific Research Applications

Methyl 1-[4-(2,4-dichlorophenoxy)butanoyl]-4-piperidinecarboxylate has been extensively studied for its therapeutic potential in various areas. In metabolic disorders, it has been shown to improve glucose and lipid metabolism, reduce obesity, and improve insulin sensitivity. In neurodegenerative diseases, it has been shown to have neuroprotective effects and improve cognitive function. In cancer, it has been shown to inhibit tumor growth and enhance the efficacy of chemotherapy.